Cas no 40104-33-4 ({(5-bromothiophen-2-yl)methylideneamino}thiourea)

• Product Name: {(5-bromothiophen-2-yl)methylideneamino}thiourea
• CAS No: 40104-33-4
• MF: C₆H₆BrN₃S₂
• MW: 264.165936946869
• CID: 925310
• PubChem ID: 5943255
• Update Time: 2025-04-19

{(5-bromothiophen-2-yl)methylideneamino}thiourea Chemical and Physical Properties

Names and Identifiers

• 5-bromothiophene-2-carbaldehyde thiosemicarbazone
• [(E)-(5-bromothiophen-2-yl)methylideneamino]thiourea
• 2-Formylthiophene, 5-bromo-, thiosemicarbazone
• 5-Brom-2-formyl-thiophen-thiosemicarbazon
• 5-bromo-thiophene-2-carbaldehyde-thiosemicarbazone
• 5-Brom-thiophen-2-carbaldehyd-thiosemicarbazon
• AC1NZURT
• ARONIS017524
• NSC109389
• STK030697
• {(5-bromothiophen-2-yl)methylideneamino}thiourea
• YNGNVBDKJLKURJ-YCRREMRBSA-N
• AKOS000484975
• NSC-109389
• 5-Bromo-2-thiophenecarbaldehyde thiosemicarbazone #
• (2E)-2-[(5-bromothiophen-2-yl)methylidene]hydrazinecarbothioamide
• 5-Bromo-2-thiophenecarbaldehyde thiosemicarbazone
• 40104-33-4
• Hydrazinecarbothiamide, 2-[(5-bromo-2-thienyl)methylene]-

• Inchi： 1S/C6H6BrN3S2/c7-5-2-1-4(12-5)3-9-10-6(8)11/h1-3H,(H3,8,10,11)/b9-3+
• InChI Key： YNGNVBDKJLKURJ-YCRREMRBSA-N
• SMILES： BrC1=CC=C(/C=N/NC(N)=S)S1

Computed Properties

• Exact Mass: 262.91878
• Monoisotopic Mass: 262.91865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 111Ų

Experimental Properties

• PSA: 50.41
• LogP: 2.76890

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes